Cas no 84282-22-4 (1,3-Benzenediamine,2,4-dimethyl-6-(1-methylbutyl)-)

• Product Name: 1,3-Benzenediamine,2,4-dimethyl-6-(1-methylbutyl)-
• CAS No: 84282-22-4
• MF: C₁₃H₂₂N₂
• MW: 206.327183246613
• CID: 721511
• PubChem ID: 3019827
• Update Time: 2025-04-19

1,3-Benzenediamine,2,4-dimethyl-6-(1-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,2,4-dimethyl-6-(1-methylbutyl)-
• 2,4-dimethyl-6-(1-methylbutyl)benzene-1,3-diamine
• 2,4-dimethyl-6-pentan-2-ylbenzene-1,3-diamine
• 2,4-DIMETHYL-6-(PENTAN-2-YL)BENZENE-1,3-DIAMINE
• DTXSID601004588
• 84282-22-4
• NS00062017
• EINECS 282-669-0

• Inchi： 1S/C13H22N2/c1-5-6-8(2)11-7-9(3)12(14)10(4)13(11)15/h7-8H,5-6,14-15H2,1-4H3
• InChI Key： HPRFHIODVYDJFL-UHFFFAOYSA-N
• SMILES： NC1C(C)=C(C(C)=CC=1C(C)CCC)N

Computed Properties

• Exact Mass: 206.178299
• Monoisotopic Mass: 206.178299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 3.5

Experimental Properties

• Density: 0.984
• Boiling Point: 346.7°C at 760 mmHg
• Flash Point: 194.6°C
• Refractive Index: 1.56